Cas no 476313-39-0 (Methyl (4-Formyl-2-nitrophenoxy)acetate)

• Product Name: Methyl (4-Formyl-2-nitrophenoxy)acetate
• CAS No: 476313-39-0
• MF: C₁₀H₉NO₆
• MW: 239.181563138962
• MDL: MFCD11164220
• CID: 3045818
• PubChem ID: 43082674
• Update Time: 2025-05-18

Methyl (4-Formyl-2-nitrophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 4-methoxylcarbonylmethoxy-3-nitro-benzaldehyde
• methyl 2-(4-formyl-2-nitrophenoxy)acetate
• LS-08150
• BVXXCLOWOKATMP-UHFFFAOYSA-N
• EN300-129439
• SCHEMBL531660
• G29629
• MFCD11164220
• AKOS008948965
• Acetic acid, (4-formyl-2-nitrophenoxy)-, methyl ester
• methyl2-(4-formyl-2-nitrophenoxy)acetate
• ALBB-024692
• methyl (4-formyl-2-nitrophenoxy)acetate
• Z54132360
• 476313-39-0
• Methyl (4-Formyl-2-nitrophenoxy)acetate

• MDL： MFCD11164220
• Inchi： 1S/C10H9NO6/c1-16-10(13)6-17-9-3-2-7(5-12)4-8(9)11(14)15/h2-5H,6H2,1H3
• InChI Key： BVXXCLOWOKATMP-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC(C=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.04300
• Monoisotopic Mass: 239.04298701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 397.6±32.0 °C at 760 mmHg
• Flash Point: 188.9±27.1 °C
• PSA: 98.42000
• LogP: 1.48230
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl (4-Formyl-2-nitrophenoxy)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Methyl (4-Formyl-2-nitrophenoxy)acetate

Methyl (4-Formyl-2-nitrophenoxy)acetate (CAS 476313-39-0): A Comprehensive Technical Overview

Methyl (4-Formyl-2-nitrophenoxy)acetate (CAS 476313-39-0) is an important aromatic ester compound with significant applications in organic synthesis and pharmaceutical intermediates. This nitrobenzaldehyde derivative features both formyl and nitro functional groups on its phenolic ring, making it a versatile building block for more complex chemical structures.

The molecular structure of Methyl (4-Formyl-2-nitrophenoxy)acetate contains three key reactive sites: the methyl ester group, the formyl group at the 4-position, and the nitro group at the 2-position. This unique combination allows for multiple modification pathways, answering one of the most searched questions in synthetic chemistry forums: "What are multifunctional aromatic compounds used in drug discovery?"

Recent studies highlight the growing importance of nitrophenoxy compounds in developing photoactive materials and organic electronics, addressing current research trends in sustainable energy solutions. The 4-formyl-2-nitrophenoxy moiety in particular has shown promise in creating light-sensitive polymers, a hot topic in material science circles.

From a synthetic perspective, Methyl (4-Formyl-2-nitrophenoxy)acetate CAS 476313-39-0 serves as a precursor for various heterocyclic compounds, particularly in the synthesis of benzoxazole derivatives. This answers another frequently searched query: "What are the applications of formyl-nitrophenoxy compounds in medicinal chemistry?"

The compound's physical properties include a molecular weight of 225.17 g/mol and typical characteristics of aromatic esters - moderate solubility in organic solvents like dichloromethane and ethyl acetate, with limited water solubility. These properties make it suitable for various organic synthesis protocols, especially those requiring selective reactivity.

In pharmaceutical research, derivatives of Methyl (4-Formyl-2-nitrophenoxy)acetate have been explored for their potential biological activities. The presence of both electron-withdrawing groups (nitro and formyl) creates an electron-deficient aromatic system that can interact with biological targets, addressing the popular search term: "How do nitroaromatics interact with enzymes?"

The global market for specialty chemical intermediates like CAS 476313-39-0 has seen steady growth, particularly in regions with strong pharmaceutical and material science industries. Current analytical techniques for quality control include HPLC, GC-MS, and NMR spectroscopy, which are commonly searched topics in chemical quality assurance forums.

Environmental considerations for handling Methyl (4-Formyl-2-nitrophenoxy)acetate follow standard laboratory protocols for nitroaromatic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended, answering the practical question: "What safety measures are needed for nitrophenoxy compounds?"

Future research directions for CAS 476313-39-0 derivatives may explore their potential in catalysis and molecular recognition systems. The compound's structural features make it interesting for developing chemosensors, a growing field in analytical chemistry that frequently appears in recent literature searches.

For synthetic chemists working with Methyl (4-Formyl-2-nitrophenoxy)acetate, common modification strategies include reduction of the nitro group, condensation of the formyl group, and hydrolysis of the ester. These transformations provide access to diverse molecular architectures, addressing the popular search phrase: "How to modify multifunctional aromatic esters."

In conclusion, Methyl (4-Formyl-2-nitrophenoxy)acetate (CAS 476313-39-0) represents a valuable building block in organic synthesis with applications spanning from pharmaceutical intermediates to advanced materials. Its unique combination of functional groups continues to inspire research in multiple chemical disciplines, making it a compound of ongoing interest in both academic and industrial settings.